3,6-Diphenyl-1,2,4-triazine-5-carbonitrile
Overview
Description
3,6-Diphenyl-1,2,4-triazine-5-carbonitrile, also known as DPTC, is a heterocyclic compound that has gained significant attention in the field of chemistry and biochemistry due to its unique properties. DPTC is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 280.31 g/mol.
Mechanism of Action
The mechanism of action of 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile is not fully understood, but it is believed to involve the inhibition of reactive oxygen species (ROS) and the modulation of various signaling pathways. 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile has been found to inhibit the production of ROS, which can cause oxidative stress and damage to cells. 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile has also been found to modulate the activity of various signaling pathways, including the MAPK/ERK pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects
3,6-Diphenyl-1,2,4-triazine-5-carbonitrile has been found to exhibit various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and cell proliferation. 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile has also been found to induce apoptosis, which is a process of programmed cell death. Additionally, 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile has been found to modulate the activity of various enzymes, including superoxide dismutase, catalase, and glutathione peroxidase.
Advantages and Limitations for Lab Experiments
3,6-Diphenyl-1,2,4-triazine-5-carbonitrile has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile also has some limitations, including its relatively low potency compared to other antioxidants and its limited bioavailability.
Future Directions
There are several future directions for the study of 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile. One area of research is the development of more potent derivatives of 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile that can be used as antioxidants and anti-inflammatory agents. Another area of research is the investigation of the potential use of 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile as a fluorescent probe for the detection of metal ions. Additionally, further studies are needed to elucidate the mechanism of action of 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile and its potential applications in the treatment of various diseases.
Conclusion
In conclusion, 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile is a heterocyclic compound that has gained significant attention in the field of chemistry and biochemistry due to its unique properties. 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile has been found to exhibit antioxidant, anti-inflammatory, and anti-cancer properties and has potential applications in various fields, including chemistry, biochemistry, and pharmacology. Further studies are needed to fully understand the mechanism of action of 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile and its potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile involves the reaction of 3,6-diphenyl-1,2,4-triazine with cyanogen bromide in the presence of a base. The reaction yields 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile, which can be purified through recrystallization. 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile can also be synthesized through the reaction of 3,6-diphenyl-1,2,4-triazine with ethyl cyanoacetate in the presence of a catalyst.
Scientific Research Applications
3,6-Diphenyl-1,2,4-triazine-5-carbonitrile has been extensively studied for its potential applications in various fields, including chemistry, biochemistry, and pharmacology. 3,6-Diphenyl-1,2,4-triazine-5-carbonitrile has been found to exhibit antioxidant, anti-inflammatory, and anti-cancer properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
3,6-diphenyl-1,2,4-triazine-5-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10N4/c17-11-14-15(12-7-3-1-4-8-12)19-20-16(18-14)13-9-5-2-6-10-13/h1-10H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCPMZOJVMMBXEM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(N=C(N=N2)C3=CC=CC=C3)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10N4 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.28 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-Diphenyl-1,2,4-triazine-5-carbonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{2-[(4-ethyl-5-{4-nitrophenyl}-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}piperidine](/img/structure/B259535.png)
![N-(2-methoxyethyl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetamide](/img/structure/B259536.png)
![3-Amino-2-(5-{4-nitrophenyl}-1,3,4-oxadiazol-2-yl)-4,6-dimethylthieno[2,3-b]pyridine](/img/structure/B259538.png)
![2-[Benzyl-(4-chloro-benzenesulfonyl)-amino]-N-(2-methoxy-ethyl)-acetamide](/img/structure/B259540.png)
![5-(2,4-dimethylphenyl)-1,3-dimethyl-5,5a-dihydro-1H-indeno[2',1':5,6]pyrido[2,3-d]pyrimidine-2,4,6(3H)-trione](/img/structure/B259545.png)
![4-ethoxy-8-fluoro-5H-pyrimido[5,4-b]indole](/img/structure/B259546.png)
![2-[4-(Benzylimino)-1,4-dihydro-1-pyridylmethyl]benzonitrile](/img/structure/B259551.png)
![N-(2-butyl-4-oxo-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-3(4H)-yl)-4-nitrobenzamide](/img/structure/B259561.png)
![methyl (5E)-5-[(4-methoxyphenyl)methylidene]-2-methyl-4-oxo-1H-pyrrole-3-carboxylate](/img/structure/B259563.png)
